(6α,17α)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one
(6α,17α)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one
Brand Name:
Vulcanchem
CAS No.:
438244-33-8
VCID:
VC0044128
InChI:
InChI=1S/C20H26O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,10,13-15,17-18,22-23H,4-9,11H2,2H3/t13-,14-,15-,17+,18+,19+,20+/m1/s1
SMILES:
CC12CCC3C4CCC(=O)C=C4C(CC3C1CCC2(C#C)O)O
Molecular Formula:
C20H26O3
Molecular Weight:
314.425
(6α,17α)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one
CAS No.: 438244-33-8
Reference Standards
VCID: VC0044128
Molecular Formula: C20H26O3
Molecular Weight: 314.425
| CAS No. | 438244-33-8 |
|---|---|
| Product Name | (6α,17α)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one |
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.425 |
| IUPAC Name | (6S,8R,9S,10R,13S,14S,17R)-17-ethynyl-6,17-dihydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C20H26O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,10,13-15,17-18,22-23H,4-9,11H2,2H3/t13-,14-,15-,17+,18+,19+,20+/m1/s1 |
| Standard InChIKey | RONQVEAZNZIVHW-KLEXHFHZSA-N |
| SMILES | CC12CCC3C4CCC(=O)C=C4C(CC3C1CCC2(C#C)O)O |
| Synonyms | (6S,8R,9S,10R,13S,14S,17R)-17-Ethynyl-6,17-dihydroxy-13-methyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one |
| PubChem Compound | 91864741 |
| Last Modified | Nov 11 2021 |
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